Cas no 2172263-46-4 (1-ethyl-4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-ethyl-4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2172263-46-4
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5831747
• PubChem ID: 165835615
• Update Time: 2025-06-09

1-ethyl-4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylic acid
• 2172263-46-4
• EN300-1455043

• Inchi： 1S/C15H21NO3/c1-4-16-8-12(13(9-16)15(17)18)11-7-10(2)5-6-14(11)19-3/h5-7,12-13H,4,8-9H2,1-3H3,(H,17,18)
• InChI Key： VWQNEWIUEXHVCG-UHFFFAOYSA-N
• SMILES： OC(C1CN(CC)CC1C1C=C(C)C=CC=1OC)=O

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.8Ų

Additional information on 1-ethyl-4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylic acid

Introduction to 1-ethyl-4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2172263-46-4)

1-ethyl-4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172263-46-4, belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique arrangement of functional groups in its molecular framework, including an ethyl substituent at the 1-position, a methoxy group at the 2-position of the phenyl ring, and a methyl group at the 5-position, contributes to its distinct chemical properties and reactivity.

The significance of 1-ethyl-4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylic acid lies in its potential as a building block for more complex pharmacophores. In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with neurological disorders, cardiovascular diseases, and inflammation. The pyrrolidine scaffold is particularly valuable due to its ability to interact with various biological targets, including enzymes and receptors, which are crucial for maintaining homeostasis in the body.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic profiles of compounds like 1-ethyl-4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylic acid with greater accuracy. These studies have highlighted its potential as a lead compound for further derivatization and optimization. For instance, modifications to the substituents on the pyrrolidine ring can significantly alter its biological activity, making it a versatile candidate for drug discovery efforts.

The synthesis of 1-ethyl-4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethyl group at the 1-position and the methoxy and methyl groups at specific positions on the phenyl ring necessitates careful selection of reagents and catalysts. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have made it possible to construct complex molecular architectures more efficiently. These improvements have not only reduced production costs but also enhanced the scalability of synthesis processes.

In terms of biological activity, preliminary studies suggest that 1-ethyl-4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylic acid may exhibit properties relevant to therapeutic intervention. Its structural features suggest potential interactions with targets involved in pain modulation, neuroprotection, and anti-inflammatory responses. For example, analogs of pyrrolidine derivatives have been explored for their efficacy in treating chronic pain conditions by modulating neurotransmitter release or receptor activity. The presence of both lipophilic and hydrophilic substituents in 1-ethyl-4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylic acid enhances its solubility profile, which is critical for drug absorption and distribution within the body.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug development pipelines. 1-Ethyl-4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylic acid exemplifies how modifications to simple heterocyclic cores can yield compounds with tailored biological activities. Researchers are leveraging high-throughput screening technologies to identify derivatives with enhanced potency and selectivity. This approach has accelerated the discovery process by allowing rapid evaluation of large libraries of compounds.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when producing 1-ethyl-4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylic acid on an industrial scale. Quality control measures must be implemented at every stage of synthesis to guarantee consistency and purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess impurity profiles.

The future prospects for 1-ethyl-4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylic acid are promising, given its potential applications in multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further research into its pharmacological effects. Preclinical studies will be essential to evaluate its safety profile and dosing requirements before human trials can commence. The integration of artificial intelligence (AI) tools into drug discovery workflows may also expedite the development process by predicting optimal modifications based on existing data.

In conclusion,1-Ethyl)-4-(2-MeO)-5-Me-Pyrrolecarboxylic Acid represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its synthesis challenges highlight the sophistication required in modern chemical research but also underscore the progress made in developing efficient synthetic routes. As our understanding of biological pathways continues to evolve, this compound will serve as a valuable tool for exploring new treatment strategies across various medical disciplines.